Cas no 2167022-51-5 (2-amino-5-bromo-4-(4-methylphenyl)-1H-pyrrole-3-carbonitrile)

• Product Name: 2-amino-5-bromo-4-(4-methylphenyl)-1H-pyrrole-3-carbonitrile
• CAS No: 2167022-51-5
• MF: C₁₂H₁₀BrN₃
• MW: 276.131901264191
• CID: 5900483
• PubChem ID: 165521590
• Update Time: 2025-06-08

2-amino-5-bromo-4-(4-methylphenyl)-1H-pyrrole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-amino-5-bromo-4-(4-methylphenyl)-1H-pyrrole-3-carbonitrile
• EN300-1296744
• 2167022-51-5

• Inchi： 1S/C12H10BrN3/c1-7-2-4-8(5-3-7)10-9(6-14)12(15)16-11(10)13/h2-5,16H,15H2,1H3
• InChI Key： ZUEHXLUBSRRMHE-UHFFFAOYSA-N
• SMILES： BrC1=C(C(C#N)=C(N)N1)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 275.00581g/mol
• Monoisotopic Mass: 275.00581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 65.6Ų

Additional information on 2-amino-5-bromo-4-(4-methylphenyl)-1H-pyrrole-3-carbonitrile

Comprehensive Overview of 2-amino-5-bromo-4-(4-methylphenyl)-1H-pyrrole-3-carbonitrile (CAS No. 2167022-51-5)

2-amino-5-bromo-4-(4-methylphenyl)-1H-pyrrole-3-carbonitrile (CAS No. 2167022-51-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique pyrrole-based structure. The presence of functional groups such as amino, bromo, and carbonitrile makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of kinase inhibitors and antimicrobial agents. The compound's 4-(4-methylphenyl) substituent further enhances its lipophilicity, which is critical for membrane permeability in biological systems.

In recent years, the demand for pyrrole derivatives like 2-amino-5-bromo-4-(4-methylphenyl)-1H-pyrrole-3-carbonitrile has surged, driven by advancements in heterocyclic chemistry and the need for novel therapeutic agents. A common query among scientists is: "What are the synthetic routes for 2-amino-5-bromo-4-(4-methylphenyl)-1H-pyrrole-3-carbonitrile?" The compound is typically synthesized via multi-step reactions involving bromination and cyanation of pyrrole precursors, followed by selective functionalization. Its CAS No. 2167022-51-5 serves as a unique identifier in chemical databases, facilitating procurement and regulatory compliance.

The compound's relevance extends to material science, where its electron-rich pyrrole core is explored for organic semiconductors and conductive polymers. With the rise of sustainable chemistry, researchers are also investigating greener synthetic methods for 2-amino-5-bromo-4-(4-methylphenyl)-1H-pyrrole-3-carbonitrile, aligning with global trends like green chemistry and circular economy. Frequently searched terms such as "pyrrole carbonitrile applications" and "bromo-substituted pyrrole synthesis" reflect growing interdisciplinary interest.

From an analytical perspective, 2-amino-5-bromo-4-(4-methylphenyl)-1H-pyrrole-3-carbonitrile is characterized using techniques like NMR, HPLC, and mass spectrometry. Its stability under various pH conditions and thermal properties are critical for industrial scalability. The compound's 4-methylphenyl group contributes to its crystalline nature, simplifying purification processes. As the pharmaceutical industry shifts toward targeted drug delivery, this compound's modular structure offers opportunities for further derivatization.

In summary, 2-amino-5-bromo-4-(4-methylphenyl)-1H-pyrrole-3-carbonitrile (CAS No. 2167022-51-5) represents a promising scaffold in medicinal and materials chemistry. Its synthesis, properties, and applications continue to inspire innovation, addressing challenges in drug development and functional materials. For researchers seeking detailed protocols or commercial sources, keywords like "buy 2167022-51-5" or "pyrrole-3-carbonitrile suppliers" yield valuable resources in scientific and commercial databases.